Cas no 2228909-57-5 (2-(3-methyloxetan-3-yl)ethanethioamide)
2-(3-methyloxetan-3-yl)ethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methyloxetan-3-yl)ethanethioamide
- EN300-1818627
- 2228909-57-5
-
- Inchi: 1S/C6H11NOS/c1-6(2-5(7)9)3-8-4-6/h2-4H2,1H3,(H2,7,9)
- InChI Key: BFGXOODKYYCBEG-UHFFFAOYSA-N
- SMILES: S=C(CC1(C)COC1)N
Computed Properties
- Exact Mass: 145.05613515g/mol
- Monoisotopic Mass: 145.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 67.3Ų
2-(3-methyloxetan-3-yl)ethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1818627-0.05g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 0.05g |
$612.0 | 2023-09-19 | ||
| Enamine | EN300-1818627-0.1g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 0.1g |
$640.0 | 2023-09-19 | ||
| Enamine | EN300-1818627-0.25g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 0.25g |
$670.0 | 2023-09-19 | ||
| Enamine | EN300-1818627-0.5g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 0.5g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1818627-1.0g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 1g |
$728.0 | 2023-06-01 | ||
| Enamine | EN300-1818627-2.5g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 2.5g |
$1428.0 | 2023-09-19 | ||
| Enamine | EN300-1818627-5.0g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 5g |
$2110.0 | 2023-06-01 | ||
| Enamine | EN300-1818627-10.0g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 10g |
$3131.0 | 2023-06-01 | ||
| Enamine | EN300-1818627-1g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 1g |
$728.0 | 2023-09-19 | ||
| Enamine | EN300-1818627-5g |
2-(3-methyloxetan-3-yl)ethanethioamide |
2228909-57-5 | 5g |
$2110.0 | 2023-09-19 |
2-(3-methyloxetan-3-yl)ethanethioamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-(3-methyloxetan-3-yl)ethanethioamide
Recent Advances in the Study of 2-(3-methyloxetan-3-yl)ethanethioamide (CAS: 2228909-57-5) in Chemical Biology and Pharmaceutical Research
In recent years, the compound 2-(3-methyloxetan-3-yl)ethanethioamide (CAS: 2228909-57-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thioamide derivative, characterized by its unique oxetane ring structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. The compound's distinct chemical properties and biological activities make it a valuable candidate for further investigation and development.
The primary objective of recent studies has been to elucidate the molecular mechanisms underlying the biological activities of 2-(3-methyloxetan-3-yl)ethanethioamide. Researchers have employed a combination of computational modeling, synthetic chemistry, and in vitro assays to explore its interactions with biological targets. Notably, the compound has demonstrated potent inhibitory effects against specific enzymes involved in pathogenic pathways, suggesting its potential as a novel therapeutic agent.
One of the key findings from recent research is the compound's ability to modulate the activity of certain bacterial enzymes, making it a promising candidate for addressing antibiotic resistance. In vitro studies have shown that 2-(3-methyloxetan-3-yl)ethanethioamide exhibits significant inhibitory activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells. These findings highlight its potential as a lead compound for the development of new antimicrobial agents.
In addition to its antimicrobial properties, 2-(3-methyloxetan-3-yl)ethanethioamide has also been investigated for its anticancer potential. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines by targeting specific signaling pathways. The oxetane ring in its structure is believed to enhance its bioavailability and metabolic stability, which are critical factors for drug development. Further research is needed to fully understand its mechanism of action and optimize its pharmacological profile.
The synthesis and structural optimization of 2-(3-methyloxetan-3-yl)ethanethioamide have also been a focus of recent studies. Researchers have developed efficient synthetic routes to produce the compound with high purity and yield. Modifications to the thioamide moiety and the oxetane ring have been explored to improve its biological activity and reduce potential side effects. These efforts are crucial for advancing the compound toward preclinical and clinical development.
In conclusion, 2-(3-methyloxetan-3-yl)ethanethioamide (CAS: 2228909-57-5) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Future studies should focus on further elucidating its mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in vivo. The continued exploration of this compound holds great potential for addressing unmet medical needs in antimicrobial and anticancer therapy.
2228909-57-5 (2-(3-methyloxetan-3-yl)ethanethioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)